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Compound of Interest

Compound Name: 2-chloro-5-ethyl-1,3-oxazole

CAS No.: 1894758-54-3

Cat. No.: B6255783

Get Quote

Part 1: Executive Summary & Technical Profile
The "Elusive Scaffold" Paradox
2-Chloro-5-ethyl-1,3-oxazole (CAS: Non-standard/Derivative-dependent) is a high-value

heterocyclic building block used primarily for introducing the oxazole moiety into

pharmaceutical candidates via Nucleophilic Aromatic Substitution (SNAr) or transition-metal-

catalyzed cross-couplings (Suzuki-Miyaura, Stille).

Unlike its carboxylate stabilized cousins (e.g., ethyl 2-chloro-1,3-oxazole-5-carboxylate, CAS

862599-47-1), the simple alkyl-substituted 2-chlorooxazole is rarely available as a shelf-stable

commodity. Its high electrophilicity at the C2 position renders it susceptible to hydrolysis,

converting it back to the thermodynamically stable 2-oxazolone form upon prolonged storage or

exposure to moisture.

Strategic Recommendation: Researchers requiring this specific core must adopt a "Make-on-

Demand" or "Custom Synthesis" strategy. Relying on catalog stock for this specific alkyl

congener will likely yield degraded material or lead times exceeding 12 weeks.
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Technical Specifications
Property Data

Chemical Structure Oxazole ring, Ethyl at C5, Chloro at C2

SMILES CCC1=CN=C(Cl)O1

Molecular Weight ~131.56 g/mol

Reactivity Class Heteroaryl Chloride (High SNAr activity)

Stability Profile
Hydrolytically Unstable. Half-life < 48h in

aqueous organic solvents at pH 7.

Storage Requirement -20°C, Argon atmosphere, Desiccated.

Part 2: Sourcing Strategy (Buy vs. Make)
Because direct commercial stock is virtually non-existent for the specific 5-ethyl congener, you

must choose between outsourcing the synthesis or producing it in-house.

Option A: Commercial Sourcing (Custom Synthesis)
Do not search for "in-stock" status. Instead, issue a Request for Quote (RFQ) to vendors

specializing in heterocyclic functionalization.

Recommended Vendor Tiers:

Tier 1 (High Reliability/FTE Services): Enamine, WuXi AppTec, ChemPartner.

Why: These vendors have established protocols for handling unstable halo-heterocycles.

Tier 2 (Catalog/Building Blocks): Combi-Blocks, ChemScene, Accela ChemBio.

Strategy: Check for the carboxylate precursor (CAS 862599-47-1) if your SAR allows for

an ester handle. If you strictly need the ethyl group, request custom synthesis.

Option B: In-House Synthesis (The "Make" Protocol)
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If immediate material is required, in-house synthesis is the most reliable method to ensure

purity. The recommended route avoids the unstable isolated intermediate by generating it in

situ or using anhydrous conditions.

Synthesis Decision Matrix

Need 2-Chloro-5-ethyl-1,3-oxazole

Can you use the
Carboxylate Analog?

BUY: Ethyl 2-chlorooxazole-5-carboxylate
(CAS 862599-47-1)

Yes

Must have 5-Ethyl group

No

Scale Required?

< 5 Grams
(In-House Synthesis)

> 100 Grams
(Outsource/FTE)

Route A: Chlorination of Oxazolone
(POCl3)

Route B: Sandmeyer from 2-Amino
(tBuONO/CuCl2)

Click to download full resolution via product page

Figure 1: Decision matrix for sourcing 2-chloro-5-ethyloxazole. Note the pivot to the carboxylate

analog if SAR permits.
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Part 3: Experimental Protocols (The
"Trustworthiness" Pillar)
Protocol: Synthesis via Dehydroxy-Chlorination
This protocol is adapted for stability. It converts the 5-ethyl-2-oxazolone (often available or

made from 2-aminobutan-1-one) into the chloride.

Safety Warning: POCl3 is highly corrosive and reacts violently with water. Perform all

operations in a fume hood.

Reagents:

5-Ethyl-3H-oxazol-2-one (Precursor)

Phosphorus Oxychloride (POCl3) - 5.0 equiv.

Triethylamine (Et3N) - 1.0 equiv.

Solvent: Anhydrous Acetonitrile (MeCN) or Neat.

Step-by-Step Methodology:

Setup: In a flame-dried round-bottom flask under Argon, suspend 5-ethyl-3H-oxazol-2-one

(1.0 eq) in anhydrous MeCN (0.5 M).

Addition: Cool to 0°C. Add Et3N (1.0 eq) followed by dropwise addition of POCl3 (5.0 eq).

Expert Insight: The base is crucial to buffer the HCl formed, which can degrade the

oxazole ring.

Reaction: Heat to reflux (80-90°C) for 3-5 hours. Monitor by TLC (use a quenched aliquot).

Endpoint: Disappearance of the polar oxazolone spot.

Workup (Critical):

Cool to room temperature.[1][2]
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Concentrate under reduced pressure to remove excess POCl3 (use a caustic trap).

Resuspend residue in DCM. Pour onto crushed ice/NaHCO3 mixture with vigorous

stirring. Do not allow the aqueous phase to become acidic.

Rapidly extract with DCM (x3), dry over Na2SO4, and concentrate at low temperature

(<30°C).

Purification: Flash chromatography on silica gel (neutralized with 1% Et3N) using

Hexanes/EtOAc.

Quality Control & Validation
Since the compound is unstable, standard QC must be modified.

Test Acceptance Criteria Failure Mode Indicator

1H NMR (CDCl3)

Distinct singlet at ~7.5-7.8 ppm

(C4-H). Ethyl signals: Quartet

(~2.6 ppm), Triplet (~1.2 ppm).

Broad peak at ~8.0-9.0 ppm

(Hydrolysis to oxazolone NH).

LCMS

M+H peak (verify Cl isotope

pattern). Run in neutral/basic

mobile phase (Ammonium

Bicarbonate).

M+H corresponds to M-Cl+OH

(Hydrolysis product).

Appearance Clear to pale yellow oil.
Solid precipitate (Oxazolone

formation).

Part 4: Reaction Pathway Visualization
Understanding the reactivity profile is essential for downstream application.[3] The 2-chloro

position is the "warhead."
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5-Ethyl-2-oxazolone 2-Chloro-5-ethyl-1,3-oxazole
(The Target)

POCl3, Reflux

S_NAr Nucleophilic Attack
(Amines, Thiols)H-Nu, Base

Pd-Catalyzed Coupling
(Boronic Acids)

Ar-B(OH)2, Pd(0)

Hydrolysis (Degradation)
(H2O / Acid)

Moisture

2-Amino-5-ethyloxazole

2-Aryl-5-ethyloxazole

Reversion to Oxazolone
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Figure 2: Reactivity and degradation pathways. Note that hydrolysis reverts the product to the

precursor form.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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